![molecular formula C19H19Cl2N3O4S B298828 N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide](/img/structure/B298828.png)
N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide
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Overview
Description
N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide, also known as CMSPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation, tumor growth, and glucose metabolism. This compound has been shown to inhibit the expression of COX-2, a key enzyme involved in inflammation, and to activate AMPK, a signaling pathway involved in glucose metabolism.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant anti-inflammatory and anti-tumor activities in various in vitro and in vivo models. It has also been shown to improve glucose metabolism and insulin sensitivity in diabetic animal models. This compound has been found to be well-tolerated in animal studies, with no significant adverse effects observed.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is its versatility in terms of its potential applications. It can be used in various in vitro and in vivo models to study its anti-inflammatory, anti-tumor, and anti-diabetic activities. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide. One potential area of research is the development of more efficient synthesis methods to improve the yield and purity of the product. Another area of research is the investigation of this compound's potential use as a drug delivery system for various drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic targets.
Synthesis Methods
The synthesis of N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide involves the reaction between 5-chloro-2-methoxybenzaldehyde and 4-chlorobenzenesulfonyl hydrazide, followed by cyclization with pyrrolidine. The reaction is carried out under controlled conditions to ensure high yield and purity of the product.
Scientific Research Applications
N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit significant anti-inflammatory, anti-tumor, and anti-diabetic activities. This compound has also been investigated for its potential use as a drug delivery system for various drugs.
properties
Molecular Formula |
C19H19Cl2N3O4S |
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Molecular Weight |
456.3 g/mol |
IUPAC Name |
N-[(E)-(5-chloro-2-methoxyphenyl)methylideneamino]-1-(4-chlorophenyl)sulfonylpyrrolidine-2-carboxamide |
InChI |
InChI=1S/C19H19Cl2N3O4S/c1-28-18-9-6-15(21)11-13(18)12-22-23-19(25)17-3-2-10-24(17)29(26,27)16-7-4-14(20)5-8-16/h4-9,11-12,17H,2-3,10H2,1H3,(H,23,25)/b22-12+ |
InChI Key |
RBEQUMOFVVMNAC-WSDLNYQXSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)Cl)/C=N/NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
SMILES |
COC1=C(C=C(C=C1)Cl)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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